Cas no 216144-37-5 (Benzene,1-(butylthio)-4-(methylthio)-)

Benzene,1-(butylthio)-4-(methylthio)- is a sulfur-containing aromatic compound characterized by the presence of butylthio and methylthio functional groups at the 1 and 4 positions of the benzene ring, respectively. This structure imparts unique reactivity and solubility properties, making it useful as an intermediate in organic synthesis, particularly in the preparation of sulfur-based ligands or specialty chemicals. The compound's dual thioether groups enhance its versatility in cross-coupling reactions and coordination chemistry. Its defined substitution pattern ensures consistent performance in synthetic applications, while its moderate polarity allows for compatibility with a range of solvents. Suitable for controlled functionalization in fine chemical and pharmaceutical research.

Benzene,1-(butylthio)-4-(methylthio)- structure

216144-37-5 structure

Product Name:Benzene,1-(butylthio)-4-(methylthio)-

CAS No:216144-37-5

MF:C₁₁H₁₆S₂

MW:212.374740600586

MDL:MFCD01075708

CID:243253

PubChem ID:73011321

Update Time:2025-06-07

Benzene,1-(butylthio)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(butylthio)-4-(methylthio)-
- 1-butylsulfanyl-4-methylsulfanylbenzene
- 4-(n-Butylthio)phenyl methyl sulfide
- 216144-37-5
- 4-(n-butylthio)thioanisole
- DTXSID801294600
- 1-(Butylthio)-4-(methylthio)benzene
- 4-(N-BUTYLTHIO)THIOANISOLE, 98+%
- FT-0616834
- MDL： MFCD01075708
- Inchi： 1S/C11H16S2/c1-3-4-9-13-11-7-5-10(12-2)6-8-11/h5-8H,3-4,9H2,1-2H3
- InChI Key： IJRQDINAERPCOH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)SC)CCCC

Computed Properties

Exact Mass: 212.06948
Monoisotopic Mass: 212.06934286g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 50.6Å²

Experimental Properties

Refractive Index: 1.57
PSA: 0

Benzene,1-(butylthio)-4-(methylthio)- Security Information

Safety Term：S24/25

Benzene,1-(butylthio)-4-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB435428-1 g	4-(n-Butylthio)phenyl methyl sulfide	216144-37-5		1g	€610.80	2023-07-18
abcr	AB435428-5 g	4-(n-Butylthio)phenyl methyl sulfide	216144-37-5		5g	€1,373.40	2023-07-18
abcr	AB435428-1g	4-(n-Butylthio)phenyl methyl sulfide; .	216144-37-5		1g	€1555.10	2025-04-20
abcr	AB435428-5g	4-(n-Butylthio)phenyl methyl sulfide	216144-37-5		5g	€1373.40	2023-09-04
A2B Chem LLC	AF80500-1g	4-(N-BUTYLTHIO)THIOANISOLE	216144-37-5	97%	1g	$1205.00	2024-04-20
A2B Chem LLC	AF80500-5g	4-(N-BUTYLTHIO)THIOANISOLE	216144-37-5	97%	5g	$2831.00	2024-04-20